Cas no 1038358-13-2 (3-(3,4,5-Trimethoxyphenyl)-4,5-dihydro-1,2-oxazole-5-carboxylic acid)

• Product Name: 3-(3,4,5-Trimethoxyphenyl)-4,5-dihydro-1,2-oxazole-5-carboxylic acid
• CAS No: 1038358-13-2
• MF: C₁₃H₁₅NO₆
• MW: 281.261304140091
• CID: 4677735
• Update Time: 2025-10-05

3-(3,4,5-Trimethoxyphenyl)-4,5-dihydro-1,2-oxazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-(3,4,5-trimethoxyphenyl)-4,5-dihydro-1,2-oxazole-5-carboxylic acid
• 3-(3,4,5-Trimethoxyphenyl)-4,5-dihydro-1,2-oxazole-5-carboxylic acid

• Inchi： 1S/C13H15NO6/c1-17-9-4-7(5-10(18-2)12(9)19-3)8-6-11(13(15)16)20-14-8/h4-5,11H,6H2,1-3H3,(H,15,16)
• InChI Key： GKTAYBRIPSZOSH-UHFFFAOYSA-N
• SMILES： O1C(C(=O)O)CC(C2C=C(C(=C(C=2)OC)OC)OC)=N1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 371
• Topological Polar Surface Area: 86.6

Experimental Properties

• Density: 1.4±0.1 g/cm3
• Boiling Point: 453.6±55.0 °C at 760 mmHg
• Flash Point: 228.1±31.5 °C
• Vapor Pressure: 0.0±1.2 mmHg at 25°C

3-(3,4,5-Trimethoxyphenyl)-4,5-dihydro-1,2-oxazole-5-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles

Additional information on 3-(3,4,5-Trimethoxyphenyl)-4,5-dihydro-1,2-oxazole-5-carboxylic acid

Introduction to 3-(3,4,5-Trimethoxyphenyl)-4,5-dihydro-1,2-oxazole-5-carboxylic acid (CAS No. 1038358-13-2)

The compound 3-(3,4,5-trimethoxyphenyl)-4,5-dihydro-1,2-oxazole-5-carboxylic acid (CAS No. 1038358-13-2) is a highly specialized organic molecule with significant potential in various fields of chemistry and pharmacology. This compound belongs to the class of oxazole derivatives, which are known for their versatile applications in drug design and material science. The molecule's structure features a trimethoxyphenyl group attached to an oxazole ring system, which contributes to its unique chemical properties and reactivity.

Recent studies have highlighted the importance of oxazole derivatives in medicinal chemistry due to their ability to modulate various biological pathways. The trimethoxyphenyl group in this compound is particularly interesting as it confers strong electron-donating properties, enhancing the molecule's ability to interact with biological targets. This makes it a promising candidate for the development of new drugs targeting diseases such as cancer and neurodegenerative disorders.

One of the most notable aspects of CAS No. 1038358-13-2 is its role in the synthesis of advanced materials. Researchers have explored its use in creating stimuli-responsive polymers and self-healing materials due to its unique reactivity under specific conditions. The incorporation of the oxazole ring system allows for controlled polymerization reactions, leading to materials with exceptional mechanical and thermal properties.

In terms of synthesis, this compound is typically prepared through a multi-step process involving nucleophilic aromatic substitution and cyclization reactions. The presence of the trimethoxyphenyl group plays a critical role in directing these reactions, ensuring high yields and purity of the final product. Recent advancements in catalytic methods have further optimized the synthesis process, making it more efficient and environmentally friendly.

The pharmacological potential of CAS No. 1038358-13-2 has been explored in several preclinical studies. It has shown promising activity as an anti-inflammatory agent by modulating key inflammatory pathways. Additionally, its ability to inhibit certain enzymes associated with neurodegenerative diseases has positioned it as a potential lead compound for drug development.

From an environmental standpoint, researchers have investigated the biodegradability and toxicity of this compound. Studies indicate that it exhibits low toxicity towards non-target organisms and can be effectively degraded under aerobic conditions. These findings are crucial for ensuring its safe use in industrial and pharmaceutical applications.

In conclusion, CAS No. 1038358-13-2, or 3-(3,4,5-trimethoxyphenyl)-4,5-dihydro-1,2-oxazole-5-carboxylic acid, represents a cutting-edge molecule with diverse applications across multiple disciplines. Its unique chemical structure and reactivity make it a valuable tool for advancing research in medicinal chemistry, materials science, and environmental studies. As ongoing research continues to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in shaping future innovations.